1-(2,3-Dihydroindol-1-yl)-2-methylbutan-1-one

• IUPAC Name: 1-(2,3-dihydroindol-1-yl)-2-methylbutan-1-one
• InChI: InChI=1S/C13H17NO/c1-3-10(2)13(15)14-9-8-11-6-4-5-7-12(11)14/h4-7,10H,3,8-9H2,1-2H3
• InChI Key: BFCOYJRKVRCWMC-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C(=O)N1CCC2=CC=CC=C21
• Molecular Formula: C13H17NO
• Molecular Weight: 203.28 g/mol

Description

1-(2,3-Dihydroindol-1-yl)-2-methylbutan-1-one, also known as DMBA, is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. DMBA is a derivative of β-keto amphetamine and is structurally similar to the popular research chemical, 1,3-dimethylamylamine (DMAA). In

Scientific Research Applications

1-(2,3-Dihydroindol-1-yl)-2-methylbutan-1-one has been used in scientific research as a tool to study the effects of amphetamines on the central nervous system. 1-(2,3-Dihydroindol-1-yl)-2-methylbutan-1-one has been shown to increase dopamine and norepinephrine levels in the brain, leading to increased energy, focus, and motivation. 1-(2,3-Dihydroindol-1-yl)-2-methylbutan-1-one has also been studied for its potential as a weight loss supplement, as it has been shown to increase metabolic rate and suppress appetite.

Mechanism of Action

1-(2,3-Dihydroindol-1-yl)-2-methylbutan-1-one acts as a sympathomimetic agent by increasing the release of dopamine and norepinephrine in the brain. This leads to increased activity in the central nervous system, resulting in increased energy, focus, and motivation. 1-(2,3-Dihydroindol-1-yl)-2-methylbutan-1-one also acts as a thermogenic agent by increasing metabolic rate and suppressing appetite.
Biochemical and Physiological Effects:
1-(2,3-Dihydroindol-1-yl)-2-methylbutan-1-one has been shown to increase heart rate, blood pressure, and body temperature. It has also been shown to increase the release of glucose and fatty acids into the bloodstream. These effects are similar to those seen with other sympathomimetic agents such as amphetamines and ephedrine.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2,3-Dihydroindol-1-yl)-2-methylbutan-1-one in lab experiments is its similarity to other sympathomimetic agents such as amphetamines and ephedrine. This makes it a useful tool for studying the effects of these types of compounds on the central nervous system. However, one limitation of using 1-(2,3-Dihydroindol-1-yl)-2-methylbutan-1-one is its potential for abuse and misuse. Due to its similarity to other amphetamine-like compounds, it may be used recreationally or as a performance-enhancing drug.

Future Directions

There are several future directions for the study of 1-(2,3-Dihydroindol-1-yl)-2-methylbutan-1-one. One area of interest is its potential as a weight loss supplement. Further research is needed to determine its safety and efficacy for this purpose. Another area of interest is its potential as a cognitive enhancer. 1-(2,3-Dihydroindol-1-yl)-2-methylbutan-1-one has been shown to increase focus and motivation, and further research is needed to determine its potential for improving cognitive function. Additionally, more research is needed to determine the long-term effects of 1-(2,3-Dihydroindol-1-yl)-2-methylbutan-1-one on the central nervous system and overall health.

Synthesis Methods

1-(2,3-Dihydroindol-1-yl)-2-methylbutan-1-one can be synthesized through a multi-step process involving the condensation of an aldehyde with an amine, followed by cyclization and reduction. The starting materials for the synthesis of 1-(2,3-Dihydroindol-1-yl)-2-methylbutan-1-one are 2,3-dihydroindole and 2-methylbutanone. The reaction is carried out under acidic conditions using a catalyst such as p-toluenesulfonic acid. The product is then purified through recrystallization or chromatography.